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Compound of Interest

Compound Name: ABC99

Cat. No.: B1192063

An In-Depth Technical Guide to the NOTUM Inhibitor ABC99

Introduction

ABC99 is a potent, selective, and irreversible inhibitor of the enzyme NOTUM, a negative
regulator of Wnt signaling.[1][2] As a member of the N-hydroxyhydantoin (NHH) carbamate
class, ABC99 was developed using Activity-Based Protein Profiling (ABPP) to identify selective
inhibitors of serine hydrolases.[1][2] NOTUM functions by removing a critical palmitoleoyl group
from Wnt proteins, which is essential for their activity.[1][2] By inhibiting NOTUM, ABC99
effectively preserves the active, lipid-modified state of Wnt proteins, thereby enhancing Wnt
signaling.[1][3][4] This mechanism of action gives ABC99 significant potential as a research
tool and a therapeutic lead for degenerative diseases and enhancing tissue regeneration.[1][5]
For instance, it has been shown to enhance the regenerative capacity of aged intestinal stem
cells in mice.[2][5]

Compound Profile
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Property

Value

Compound Name

ABC99

Chemical Name

7-(4-chlorobenzyl)-1,3-
dioxohexahydroimidazo[1,5-a]pyrazin-2(3H)-yl
2,3-dihydro-4H-benzo[b][3][4]oxazine-4-
carboxylate[3][6]

CAS Number

2331255-53-7[3][6]

Molecular Formula

C22H21CIN4Os5[3][6]

Molecular Weight 456.9 g/mol [3][6]

Class N-hydroxyhydantoin (NHH) carbamate[1][3][4][6]
Target NOTUM (Wnt-deacylating enzyme)[1][3][4]
Mechanism Irreversible inhibitor[1][2]

Quantitative Biological Data

The following table summarizes the key in vitro potency and efficacy data for ABC99.

Parameter Value Assay Type Notes
Measures the
Competitive Activity- concentration of
ICs0 vs. NOTUM 13 nM Based Protein ABC99 required to
Profiling (ABPP) inhibit 50% of NOTUM
activity.[1][3][4]
Measures the
concentration of
ABC99 required to
ECso for Wnt3A Cell-Based Wnt
) ] ] 89 nM preserve 50% of
Signaling Preservation Reporter Assay _ o
Wnt3A signaling in the
presence of NOTUM.
[3][6]
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Mechanism of Action: Wnt Signaling Regulation

Wnt proteins are secreted glycoproteins that are essential for numerous developmental and
homeostatic processes.[1] Their signaling capacity requires post-translational modification,
specifically the addition of a palmitoleoyl group to a conserved serine residue by the enzyme
Porcupine (PORCN) in the endoplasmic reticulum.[2] This lipid modification is critical for Wnt
binding to its Frizzled (FZD) receptors.

The enzyme NOTUM acts as an extracellular antagonist by cleaving this palmitoleoyl group,
rendering Wnt proteins inactive. ABC99 irreversibly binds to the active site of NOTUM, blocking
its deacylating activity. This action preserves the lipidated, active form of Wnt, allowing it to bind
to its receptor complex (FZD and LRP5/6) and initiate downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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